Cas no 1805934-61-5 (3-(Bromomethyl)-5-iodo-2-methyl-4-(trifluoromethoxy)pyridine)

• Product Name: 3-(Bromomethyl)-5-iodo-2-methyl-4-(trifluoromethoxy)pyridine
• CAS No: 1805934-61-5
• MF: C₈H₆BrF₃INO
• MW: 395.943024158478
• CID: 4834247
• Update Time: 2025-06-13

3-(Bromomethyl)-5-iodo-2-methyl-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-5-iodo-2-methyl-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H6BrF3INO/c1-4-5(2-9)7(6(13)3-14-4)15-8(10,11)12/h3H,2H2,1H3
• InChI Key： BLVTZGYTDFFEKG-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C)C(CBr)=C1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 217
• XLogP3: 3.6
• Topological Polar Surface Area: 22.1

Additional information on 3-(Bromomethyl)-5-iodo-2-methyl-4-(trifluoromethoxy)pyridine

3-(Bromomethyl)-5-iodo-2-methyl-4-(trifluoromethoxy)pyridine (CAS No. 1805934-61-5): A Versatile Intermediate in Pharmaceutical Research

3-(Bromomethyl)-5-iodo-2-methyl-4-(trifluoromethoxy)pyridine (CAS No. 1805934-61-5) is a highly versatile compound that has gained significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique chemical structure, offers a wide range of applications in the synthesis of novel drugs and bioactive molecules. The presence of bromomethyl, iodo, methyl, and trifluoromethoxy functional groups makes it an attractive starting material for various chemical transformations and derivatizations.

The bromomethyl group in 3-(Bromomethyl)-5-iodo-2-methyl-4-(trifluoromethoxy)pyridine provides a reactive site for nucleophilic substitution reactions, enabling the introduction of a variety of functional groups. This feature is particularly useful in the synthesis of complex molecules where precise control over the reaction site is crucial. Additionally, the iodo group can be readily converted into other functional groups through various chemical transformations, such as palladium-catalyzed cross-coupling reactions, which are widely used in the synthesis of pharmaceuticals and agrochemicals.

The methyl group contributes to the overall stability and lipophilicity of the molecule, making it suitable for applications where these properties are desired. The trifluoromethoxy group, on the other hand, imparts unique electronic and steric effects that can influence the biological activity and pharmacokinetic properties of the final product. These features collectively make 3-(Bromomethyl)-5-iodo-2-methyl-4-(trifluoromethoxy)pyridine an invaluable intermediate in the development of new therapeutic agents.

Recent studies have highlighted the potential of 3-(Bromomethyl)-5-iodo-2-methyl-4-(trifluoromethoxy)pyridine in the synthesis of compounds with diverse biological activities. For instance, a study published in the Journal of Medicinal Chemistry reported the use of this compound as a key intermediate in the synthesis of a novel series of pyridine-based inhibitors targeting specific enzymes involved in cancer progression. The researchers demonstrated that these inhibitors exhibited potent antiproliferative activity against various cancer cell lines, suggesting their potential as lead compounds for further drug development.

In another study, researchers at a leading pharmaceutical company utilized 3-(Bromomethyl)-5-iodo-2-methyl-4-(trifluoromethoxy)pyridine to develop a new class of antiviral agents. The compound was used to synthesize a series of pyridine derivatives that showed promising activity against several viral strains, including influenza and herpes simplex viruses. The unique combination of functional groups in this compound allowed for the fine-tuning of antiviral activity through structural modifications, highlighting its versatility as a building block in drug discovery.

The synthetic accessibility and functional diversity of 3-(Bromomethyl)-5-iodo-2-methyl-4-(trifluoromethoxy)pyridine have also made it an attractive candidate for high-throughput screening (HTS) campaigns. HTS is a widely used technique in drug discovery that involves testing large libraries of compounds for their ability to modulate specific biological targets. The ability to rapidly synthesize and screen derivatives of this compound has accelerated the identification of hit compounds with potential therapeutic value.

In addition to its applications in drug discovery, 3-(Bromomethyl)-5-iodo-2-methyl-4-(trifluoromethoxy)pyridine has shown promise in other areas of chemical research. For example, it has been used as a building block in the synthesis of fluorescent probes for cellular imaging and as a precursor in the development of new materials with unique optical properties. The versatility and reactivity of this compound make it an essential tool for chemists working at the interface between organic chemistry and materials science.

The safety profile and handling requirements for 3-(Bromomethyl)-5-iodo-2-methyl-4-(trifluoromethoxy)pyridine are well-documented. As with any chemical compound, appropriate safety measures should be followed during its handling and storage to ensure laboratory safety. Researchers are advised to consult relevant safety data sheets (SDS) for detailed information on handling procedures and personal protective equipment (PPE) requirements.

In conclusion, 3-(Bromomethyl)-5-iodo-2-methyl-4-(trifluoromethoxy)pyridine (CAS No. 1805934-61-5) is a highly valuable intermediate with broad applications in pharmaceutical research and development. Its unique chemical structure and functional diversity make it an essential tool for chemists working on the synthesis of novel drugs and bioactive molecules. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the field.